Cas no 2250180-28-8 (Potassium (E)-trifluoro(2-methoxystyryl)borate)

• Product Name: Potassium (E)-trifluoro(2-methoxystyryl)borate
• CAS No: 2250180-28-8
• MF: C₉H₉BF₃KO
• MW: 240.071674108505
• CID: 6135567
• PubChem ID: 165994563
• Update Time: 2025-05-19

Potassium (E)-trifluoro(2-methoxystyryl)borate Chemical and Physical Properties

Names and Identifiers

• 2250180-28-8
• EN300-37158918
• potassium trifluoro[(E)-2-(2-methoxyphenyl)ethenyl]boranuide
• Potassium (E)-trifluoro(2-methoxystyryl)borate

• Inchi： 1S/C9H9BF3O.K/c1-14-9-5-3-2-4-8(9)6-7-10(11,12)13;/h2-7H,1H3;/q-1;+1/b7-6+;
• InChI Key： AIDYNBVLVQYPID-UHDJGPCESA-N
• SMILES： [K+].F[B-](/C=C/C1C=CC=CC=1OC)(F)F

Computed Properties

• Exact Mass: 240.0335610g/mol
• Monoisotopic Mass: 240.0335610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on Potassium (E)-trifluoro(2-methoxystyryl)borate

Introduction to Potassium (E)-trifluoro(2-methoxystyryl)borate (CAS No. 2250180-28-8)

Potassium (E)-trifluoro(2-methoxystyryl)borate, identified by the CAS number 2250180-28-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and materials science. This compound belongs to the class of borate esters, which are widely recognized for their versatile applications in organic synthesis, catalysis, and medicinal chemistry. The unique structural features of this compound, particularly the presence of trifluoromethyl and methoxy substituents, contribute to its distinct chemical properties and potential applications.

The synthesis of Potassium (E)-trifluoro(2-methoxystyryl)borate involves a series of well-defined chemical reactions that highlight the importance of boron-containing compounds in modern chemistry. Borate esters are known for their stability and reactivity, making them valuable intermediates in the preparation of more complex molecules. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the methoxy group provides a site for further functionalization. These characteristics make it an attractive candidate for various biochemical applications.

In recent years, there has been a growing interest in the development of novel borate esters for their potential use in drug discovery and material science. The CAS No. 2250180-28-8 compound has been studied for its role in facilitating cross-coupling reactions, which are fundamental in constructing complex organic molecules. These reactions are pivotal in the synthesis of pharmaceuticals and agrochemicals, where precise molecular architecture is crucial for efficacy and selectivity.

One of the most notable applications of Potassium (E)-trifluoro(2-methoxystyryl)borate is in the field of photopharmacology, where its ability to modulate light-induced biological processes is exploited. The compound's fluorescence properties make it suitable for use as a fluorescent probe in cellular studies, enabling researchers to visualize and understand biological pathways with high precision. This has opened up new avenues in drug development, particularly in targeted therapies where real-time monitoring of drug action is essential.

Moreover, the compound has shown promise in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The trifluoromethyl group imparts electronic properties that are desirable for these applications, making it a valuable building block for next-generation materials. Researchers have explored its use in creating conductive polymers and light-emitting diodes (LEDs), where its unique electronic characteristics contribute to improved performance.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of Potassium (E)-trifluoro(2-methoxystyryl)borate. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it could be a precursor to novel drugs with therapeutic effects. Preclinical studies have begun to investigate its potential role in modulating enzyme activity and inhibiting disease pathways. The boron atom's ability to form stable complexes with biological targets makes this compound an intriguing candidate for further pharmacological exploration.

In conclusion, Potassium (E)-trifluoro(2-methoxystyryl)borate (CAS No. 2250180-28-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties position it as a valuable tool in synthetic chemistry, materials science, and pharmaceutical research. As ongoing studies continue to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.